Cas no 1894915-42-4 (4-(2-Bromophenyl)-3,3-dimethylpyrrolidine)

• Product Name: 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine
• CAS No: 1894915-42-4
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• MDL: MFCD30002561
• CID: 5056550
• PubChem ID: 82381659
• Update Time: 2025-10-28

4-(2-Bromophenyl)-3,3-dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenyl)-3,3-dimethylpyrrolidine
• 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine

• MDL： MFCD30002561
• Inchi： 1S/C12H16BrN/c1-12(2)8-14-7-10(12)9-5-3-4-6-11(9)13/h3-6,10,14H,7-8H2,1-2H3
• InChI Key： QETXGLAUQCANGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1CNCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine

4-(2-Bromophenyl)-3,3-dimethylpyrrolidine: A Comprehensive Overview

4-(2-Bromophenyl)-3,3-dimethylpyrrolidine, also known by its CAS No. 1894915-42-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, with substituents that confer unique chemical and biological properties. The presence of the 2-bromophenyl group and the dimethyl substitution on the pyrrolidine ring make this compound a valuable substrate for various chemical transformations and biological studies.

The structure of 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine is characterized by a pyrrolidine ring where the nitrogen atom is at position 1, and the substituents are located at positions 3 and 4. The dimethyl groups at position 3 provide steric bulk, which can influence the compound's reactivity and stability. The 2-bromophenyl group at position 4 introduces electronic effects and potential sites for further functionalization. This combination makes the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine in drug discovery. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of antiviral and anticancer agents. The bromine atom in the phenyl group serves as an electrophilic site, enabling various substitution reactions that can lead to diverse pharmacophores. Moreover, the pyrrolidine ring's flexibility allows for interactions with biological targets, making it a promising scaffold for medicinal chemistry.

In terms of synthesis, 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine can be prepared through several routes. One common method involves the nucleophilic substitution of bromine atoms with amine-containing compounds. For instance, reacting 2-bromoaniline derivatives with aldehydes or ketones under appropriate conditions can yield the desired pyrrolidine derivative. The choice of starting materials and reaction conditions significantly influences the yield and purity of the final product.

The physical properties of 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine are also worth noting. It is typically a crystalline solid with a melting point that depends on its substituents. The compound is soluble in common organic solvents such as dichloromethane and THF but exhibits limited solubility in water due to its hydrophobic nature. These properties make it suitable for various analytical techniques, including NMR spectroscopy and mass spectrometry.

In addition to its role in drug discovery, 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine has applications in agrochemistry. It serves as an intermediate in the synthesis of pesticides and herbicides where specific functional groups are required to target agricultural pests effectively. The bromine atom's reactivity allows for further modifications to enhance bioavailability and efficacy.

The latest research on this compound has focused on its stereochemical properties and enantioselective synthesis. Scientists have developed asymmetric catalytic methods to produce enantiomerically enriched samples of 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine. These advancements are crucial for studying the stereochemical requirements of biological interactions and developing chiral drugs with improved therapeutic profiles.

In conclusion, CAS No. 1894915-42-4, or 4-(2-Bromophenyl)-3,3-dimethylpyrrolidine, is a multifaceted compound with applications spanning organic synthesis, pharmacology, and agrochemistry. Its unique structure and reactivity continue to make it a subject of intense research interest. As new synthetic methods and biological insights emerge, this compound is poised to play an even greater role in advancing chemical science and medicine.